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Compound of Interest

Compound Name: Acid Red 289

Cat. No.: B577069

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Red 289 in the
dyeing of protein-based fibers such as wool and synthetic polyamides like nylon. The
information is intended to guide researchers in developing and executing experimental dyeing
protocols and to provide a basis for further investigation into the properties and applications of
this dye.

Overview of Acid Red 289

Acid Red 289, also identified by the Colour Index number C.1. 45110 and CAS number 12220-
28-9, is a xanthene-class acid dye.[1] Its molecular structure imparts a vibrant, blueish-pink to
red hue, making it a popular choice for textile applications where bright, lasting color is desired.
[1][2] It is an anionic dye that forms ionic bonds with the cationic sites in protein and polyamide
fibers under acidic conditions, a process that is also influenced by temperature.[3][4]

Quantitative Data: Physicochemical and Fasthess
Properties

The following tables summarize the key properties of Acid Red 289. This data is essential for
predicting the dye's behavior during application and the performance of the dyed textile.

Table 1: Physicochemical Properties of Acid Red 289
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Property Value Reference
CAS Number 12220-28-9 [1]

C.I. Number 45110 [1]
Molecular Formula Css5H20N2NaO7S:2 [1]
Molecular Weight 676.74 g/mol [1]

Class Xanthene [1]
Appearance Blue light pink to red powder [1112]
Solubility Water-soluble [5]

Table 2: Colorfastness Properties of Acid Red 289
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Rating (1-5, 5 being

Fastness Property Test Method (ISO) Reference
best)

Light Fastness ISO 105-B02 4 [1]
Washing (Soaping) -

o 9 (Soaping) ISO 105-C06 4-5 [1]
Staining
Washing (Soaping) -

) 9 (Soaping) ISO 105-C06 4 [1]
Fading
Perspiration Fastness

o ISO 105-E04 4-5 [1]
- Staining
Perspiration Fastness
_ ISO 105-E04 5 [1]

- Fading
Oxygen Bleaching ISO 105-N0O1 4 [1]
Seawater Fastness -

o ISO 105-E02 4-5 [1]
Staining
Seawater Fastness -

) ISO 105-E02 4 [1]
Fading
Rubbing (Crocking) - )

ISO 105-X12 Data not available
Dry
Rubbing (Crocking) - )
ISO 105-X12 Data not available

Wet

Note: Rubbing fastness is a critical parameter and should be determined experimentally for
specific applications.

Experimental Protocols

The following are detailed protocols for the laboratory-scale dyeing of wool and nylon with Acid
Red 289. These protocols are based on general procedures for acid dyes and should be
optimized for specific substrates and desired shades.

Materials and Reagents
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Acid Red 289 dye powder

Wool or Nylon fabric/yarn (pre-scoured to remove impurities)

Distilled or deionized water

Acetic acid (glacial) or white vinegar

Sodium sulfate (Glauber's salt), anhydrous

Leveling agent (optional, e.g., a weakly cationic or non-ionic surfactant)

Sodium carbonate (for after-treatment)

Non-ionic detergent

Laboratory dyeing apparatus (e.g., beaker dyeing machine, water bath with stirrer)
pH meter

Standard laboratory glassware

Stock Solution Preparation

It is recommended to prepare a stock solution of the dye for accurate dosing.

Accurately weigh 1.00 g of Acid Red 289 powder.
Create a smooth paste with a small amount of hot water (approximately 80°C).[6]
Gradually add more hot water while stirring to fully dissolve the dye.

Transfer the solution to a 100 mL volumetric flask and make up to the mark with distilled
water. This creates a 1% (w/v) stock solution.

Dyeing Protocol for Wool

This protocol is designed for achieving a medium depth of shade on wool fibers.
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» Dye Bath Preparation:
o Set the liquor ratio to 1:20 (e.g., for 5 g of wool, use 100 mL of dye liquor).[7]
o To the required volume of distilled water, add:

» 10% (owf - on weight of fiber) Sodium Sulfate (Glauber's salt) as a leveling agent. For 5

g of wool, this is 0.5 g.

= 1-2% (owf) Acetic Acid (e.g., 0.05-0.1 mL of glacial acetic acid for 5 g of wool) to
achieve a pH of 4.5-5.5.[7]

» The required volume of the 1% Acid Red 289 stock solution. For a 2% shade (owf), use
10 mL of the stock solution for 5 g of wool.

e Dyeing Procedure:

[e]

Introduce the pre-wetted wool sample into the dye bath at 40°C.

o

Raise the temperature to the boil (98-100°C) at a rate of 1-2°C per minute.[8][9]

[¢]

Maintain the temperature at the boil for 45-60 minutes, ensuring gentle agitation of the

sample.[8]

[¢]

Allow the dye bath to cool gradually to approximately 60°C before removing the sample.
o After-treatment:

o Rinse the dyed wool thoroughly in warm water, followed by a cold water rinse until the
water runs clear.

o To improve wet fastness, a wash-off can be performed in a fresh bath containing 1 g/L of a
non-ionic detergent at 50°C for 15 minutes.

o Rinse again and air dry.

Dyeing Protocol for Nylon
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This protocol is adapted for the dyeing of nylon, which generally requires slightly different
conditions for optimal results.

» Dye Bath Preparation:

o Set the liquor ratio to 1:20.[7]

o To the required volume of distilled water, add:

» 1 g/L Leveling agent (optional, but recommended for even dyeing).[7]

» 1 g/L Acetic acid to achieve a pH of 4.5-5.5.[7]

» The required volume of the 1% Acid Red 289 stock solution for the desired shade
depth (e.g., 2% owf).

e Dyeing Procedure:

[¢]

Introduce the pre-wetted nylon sample into the dye bath at room temperature.

[e]

Raise the temperature to 90°C at a rate of 1.5-2°C per minute.[7]

[e]

Hold at this temperature for 30-45 minutes with continuous agitation.[7]

o

Cool the dye bath down to 60-70°C before removing the sample.
o After-treatment:
o Rinse the dyed nylon in warm and then cold water.

o Perform a wash-off with 1 g/L non-ionic detergent at 60-70°C for 15 minutes to remove
any unfixed dye.[3]

o Rinse thoroughly and air dry.

Visualizations

The following diagrams illustrate the experimental workflows and the fundamental mechanism
of acid dyeing.
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Caption: General Experimental Workflow for Dyeing with Acid Red 289.
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Caption: Simplified Mechanism of Acid Dyeing on Protein/Polyamide Fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Acid Red 289 in
Textile Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577069#application-of-acid-red-289-in-textile-dyeing-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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